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Compound of Interest

Compound Name: Chimaphilin

Cat. No.: B162187

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chimaphilin, a naturally occurring
naphthoquinone with significant biological activity. This document details its fundamental
physicochemical properties, outlines a comprehensive protocol for the determination of its
molecular weight via mass spectrometry, and elucidates its known mechanisms of action
through detailed signaling pathway diagrams.

Physicochemical Properties of Chimaphilin

Chimaphilin, a yellow, crystalline compound, is primarily found in plants of the Chimaphila and
Pyrola genera. Its core chemical identity and key quantitative data are summarized below.

Property Value Reference
CAS Number 482-70-2 [1][2]
Molecular Formula C12H1002 [1]
Molecular Weight 186.21 g/mol [1][2]

2,7-dimethylnaphthalene-1,4-
IUPAC Name )
dione
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Experimental Determination of Molecular Weight

The molecular weight of Chimaphilin has been experimentally confirmed using Electron
Impact Mass Spectrometry (EI-MS).[3] This technique provides high-resolution data for the
structural elucidation of organic compounds.

Detailed Protocol for Molecular Weight Determination by
EI-MS

This protocol outlines the key steps for determining the molecular weight of a small, purified
organic molecule like Chimaphilin.

1. Sample Preparation:

o Purity: Ensure the Chimaphilin sample is of high purity to avoid interference from other
compounds. This can be achieved through techniques such as column chromatography or
recrystallization.

e Solvent Selection: Dissolve a small amount of the purified Chimaphilin in a volatile organic
solvent in which it is readily soluble. Suitable solvents include chloroform, dichloromethane,
or ethyl acetate. The concentration should be in the range of 1 pg/pL to 10 pg/uL.

o Sample Introduction: The sample can be introduced into the mass spectrometer via a direct
insertion probe or, if coupled with gas chromatography (GC-MS), through the GC column.
For direct insertion, a few microliters of the sample solution are applied to the probe tip and
the solvent is allowed to evaporate.

2. Instrumentation and Parameters:

e Mass Spectrometer: A high-resolution mass spectrometer equipped with an electron impact
(El) ion source is required.

« lonization Energy: The standard electron energy for El is 70 eV. This energy is sufficient to
cause ionization and fragmentation, providing both the molecular ion peak and a
characteristic fragmentation pattern.
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o Mass Analyzer: A variety of mass analyzers can be used, including magnetic sector,
quadrupole, or time-of-flight (TOF) analyzers.

e Vacuum: The mass spectrometer must be operated under a high vacuum (typically 10~° to
10~ torr) to prevent ion-molecule reactions and to allow the ions to travel from the source to
the detector without collisions.

3. Data Acquisition:

e Mass Range: Set the mass spectrometer to scan a mass range appropriate for the expected
molecular weight of Chimaphilin (e.g., m/z 50-300).

o Data Collection: Acquire the mass spectrum. The instrument will detect the mass-to-charge
ratio (m/z) of the ions produced.

4. Data Analysis:

e Molecular lon Peak: Identify the molecular ion peak (M*-), which corresponds to the intact
Chimaphilin molecule that has lost one electron. For Chimaphilin, this peak will be
observed at an m/z value corresponding to its molecular weight (approximately 186).

» |sotope Peaks: Observe the isotopic peaks (e.g., M+1, M+2) which arise from the natural
abundance of isotopes such as 13C. The relative intensities of these peaks can help to
confirm the elemental composition of the molecule.

o Fragmentation Pattern: Analyze the fragmentation pattern to gain further structural
information. The fragmentation of the molecular ion provides a unique fingerprint that can be
used to confirm the identity of the compound.

Signaling Pathways of Chimaphilin

Chimaphilin has been shown to exert its biological effects through the modulation of specific
signaling pathways. The following diagrams illustrate two key pathways implicated in its
anticancer activity.
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Caption: TGF-B1 signaling pathway inhibited by Chimaphilin.
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Caption: ROS-mediated mitochondrial apoptosis pathway induced by Chimaphilin.
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Conclusion

This technical guide provides essential information for researchers and professionals working
with Chimaphilin. The detailed physicochemical data, a comprehensive protocol for molecular
weight determination, and elucidation of its signaling pathways offer a solid foundation for
further investigation into its therapeutic potential. The provided diagrams serve as a visual aid
to understand the complex molecular mechanisms underlying the biological activity of
Chimaphilin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b162187?utm_src=pdf-body
https://www.benchchem.com/product/b162187?utm_src=pdf-body
https://www.benchchem.com/product/b162187?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24793375/
https://pubmed.ncbi.nlm.nih.gov/24793375/
https://pubmed.ncbi.nlm.nih.gov/29526902/
https://pubmed.ncbi.nlm.nih.gov/29526902/
https://pubmed.ncbi.nlm.nih.gov/29526902/
https://www.diva-portal.org/smash/get/diva2:1641630/FULLTEXT01.pdf
https://www.benchchem.com/product/b162187#chimaphilin-cas-number-and-molecular-weight-determination
https://www.benchchem.com/product/b162187#chimaphilin-cas-number-and-molecular-weight-determination
https://www.benchchem.com/product/b162187#chimaphilin-cas-number-and-molecular-weight-determination
https://www.benchchem.com/product/b162187#chimaphilin-cas-number-and-molecular-weight-determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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